Cas no 2703773-24-2 (methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate)

• Product Name: methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate
• CAS No: 2703773-24-2
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• MDL: MFCD34551180
• CID: 5615382
• PubChem ID: 165945974
• Update Time: 2025-05-23

methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-33041494
• methyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoate
• 2703773-24-2
• methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate

• MDL： MFCD34551180
• Inchi： 1S/C8H14N4O2/c1-8(2,7(13)14-3)12-5-6(4-9)10-11-12/h5H,4,9H2,1-3H3
• InChI Key： HYYYRFHTLBNJLB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)N1C=C(CN)N=N1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate

Recent Advances in the Study of Methyl 2-4-(Aminomethyl)-1H-1,2,3-Triazol-1-yl-2-Methylpropanoate (CAS: 2703773-24-2)

The compound methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate (CAS: 2703773-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate as a key intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the 1,2,3-triazole moiety and the aminomethyl group, make it a valuable scaffold for the development of targeted therapeutics. Researchers have successfully utilized this compound in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with high efficiency and selectivity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor for the synthesis of potent enzyme inhibitors. The study revealed that derivatives of methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate exhibited strong inhibitory activity against a range of clinically relevant targets, including kinases and proteases. These findings suggest that the compound holds promise for the development of new treatments for diseases such as cancer and inflammatory disorders.

Further investigations into the pharmacokinetic properties of methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate have shown favorable absorption and distribution profiles in preclinical models. The compound's stability under physiological conditions and its ability to penetrate cell membranes make it an attractive candidate for further optimization. Researchers are currently exploring strategies to enhance its bioavailability and reduce potential off-target effects.

The safety profile of methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate has also been a subject of recent scrutiny. Toxicology studies conducted in vitro and in vivo have indicated that the compound exhibits low cytotoxicity at therapeutic concentrations, supporting its potential for clinical translation. However, further studies are needed to fully assess its long-term safety and potential interactions with other drugs.

In conclusion, the growing body of research on methyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-yl-2-methylpropanoate (CAS: 2703773-24-2) underscores its importance as a versatile building block in medicinal chemistry. Its unique structural properties, combined with its promising biological activity and safety profile, position it as a valuable tool for the development of next-generation therapeutics. Future research should focus on expanding its applications and optimizing its pharmacological properties to unlock its full potential in drug discovery.